Cas no 102839-00-9 (2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity))

• Product Name: 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity)
• CAS No: 102839-00-9
• MF: C₂₄H₂₈N₈O₄
• MW: 492.530323982239
• CID: 1060881
• PubChem ID: 616293
• Update Time: 2025-05-20

2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine](Terazosin Impurity)
• 2,2´-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine] (Terazosin Impurity)
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine]
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine] (Terazosin Impurity)
• 2,2\'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine]
• 2-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-6,7-dimethoxyquinazolin-4-amine
• 1,4-Bis(4-amino-6,7-dimethoxy-2-quinazolinyl)piperazine
• 2,2′-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine]
• Prazosin EP Impurity E
• Terazosin EP IMpurity E
• Doxazosin impurity H
• SR-01000538610-1
• SR-01000538610
• DOXAZOSIN MESILATE IMPURITY H [EP IMPURITY]
• PRAZOSIN HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• Oprea1_697601
• 1,4-Bis-(4-amino-6,7-dimethoxy-2-quinazolinyl)piperazine
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY E [EP IMPURITY]
• (Terazosin Impurity)'
• 102839-00-9
• AMY192
• 4-Quinazolinamine, 2,2'-(1,4-piperazinediyl)bis(6,7-dimethoxy-
• AKOS001734181
• J-000815
• STK768256
• GNF-Pf-3195
• CHEMBL546591
• Q27279368
• 2,2'-piperazine-1,4-diylbis(6,7-dimethoxyquinazolin-4-amine)
• 2,2'-(Piperazin-1,4-diyl)bis(6,7-dimethoxyquinazolin-4-amine)
• XJWKWPCORQUMQI-UHFFFAOYSA-N
• 2-[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-6,7-dimethoxy-4-quinazolinylamine #
• 2,2/'-(1,4-Piperazinediyl)bis[6,7-diMethoxy-4-quinazolinaMine]
• DTXSID50145536
• GZ7F9EWD85
• TCMDC-123865
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine] (Terazosin Impurity)
• UNII-GZ7F9EWD85
• 2,2'-(Piperazine-1,4-diyl)bis(6,7-dimethoxyquinazolin-4-amine)
• Doxazosin mesilate impurity H [EP]
• 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity)

• Inchi： 1S/C24H28N8O4/c1-33-17-9-13-15(11-19(17)35-3)27-23(29-21(13)25)31-5-7-32(8-6-31)24-28-16-12-20(36-4)18(34-2)10-14(16)22(26)30-24/h9-12H,5-8H2,1-4H3,(H2,25,27,29)(H2,26,28,30)
• InChI Key： XJWKWPCORQUMQI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(N)=NC(=NC=2C=1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)OC

Computed Properties

• Exact Mass: 492.22300
• Monoisotopic Mass: 492.22335140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 784.7±70.0 °C at 760 mmHg
• Flash Point: 428.4±35.7 °C
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• PSA: 148.46000
• LogP: 2.08860
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine(Terazosin Impurity)

Chemical Profile of CAS No 102839-00-9 and 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine (Terazosin Impurity)

The compound with the registration number CAS No 102839-00-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry. Specifically, it is identified as 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine, commonly referred to as the Terazosin Impurity. This compound belongs to a class of molecules that exhibit complex structural and functional properties, making it a subject of extensive research in medicinal chemistry and drug development.

In recent years, the study of pharmaceutical impurities has become increasingly important due to their potential impact on the efficacy and safety of therapeutic agents. The Terazosin Impurity, as a derivative of 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine, has been the focus of several studies aimed at understanding its structural characteristics and potential applications. This impurity is particularly relevant in the context of developing treatments for conditions such as benign prostatic hyperplasia (BPH), where Terazosin itself is a well-known therapeutic agent.

The molecular structure of 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine features a piperazine bridge connecting two quinazoline units. This unique arrangement contributes to its distinct pharmacological properties. The presence of methoxy groups at the 6 and 7 positions enhances the solubility and metabolic stability of the compound, making it an interesting candidate for further chemical modifications and derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies have shown that the Terazosin Impurity interacts with biological targets in a manner similar to its parent compound Terazosin. This similarity suggests that it may possess comparable pharmacological effects, although further experimental validation is necessary to confirm these hypotheses.

The synthesis of 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed chemists to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound and monitor impurities.

One of the key areas of research involving this impurity is its potential role in drug metabolism and pharmacokinetics. Studies have indicated that impurities can influence how drugs are processed by the body, potentially affecting their therapeutic efficacy. Understanding these interactions is crucial for developing safer and more effective medications. The structural features of Terazosin Impurity make it an excellent model for studying such phenomena.

Moreover, the development of new drug formulations often requires the identification and control of impurities to ensure consistent quality and performance. The case of 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine highlights the importance of impurity profiling in pharmaceutical manufacturing. By thoroughly characterizing these compounds, researchers can develop strategies to minimize their presence in final products without compromising therapeutic benefits.

In conclusion, the compound identified as CAS No 102839-00-9 and named 2,2'-(1,4-Piperazinediyl)bis6,7-dimethoxy-4-quinazolinamine (Terazosin Impurity) represents a significant area of interest in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable subject for further research. As our understanding of drug metabolism and pharmacokinetics continues to evolve, compounds like this will play an increasingly important role in developing innovative therapeutic solutions.